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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzotrifluoride

Cat. No.: B146372

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-nitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Chloro-5-

nitrobenzotrifluoride (CAS No. 777-37-7), a key intermediate in the synthesis of fine

chemicals and pharmaceuticals.[1][2] Adherence to these guidelines is critical to ensure a safe

laboratory environment and minimize the risk of exposure.

Hazard Identification and Classification

2-Chloro-5-nitrobenzotrifluoride is classified as a hazardous substance.[3] The primary

routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification:[3][4][5]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4][5]
Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4][5]
Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[3][4][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[3][4]
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Signal Word: Warning[4][6]

Hazard Statements:[4][6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Chemical and Physical Properties

A summary of the key physical and chemical properties is presented below. This data is

essential for the safe design of experiments and handling procedures.

Property

Value

CAS Number

777-37-7[4][5][6]

Molecular Formula

C7HsCIFsNO2[4][5][6]

Molecular Weight 225.55 g/mol [5][6][7]

Appearance Yellow Liquid[3][6]

Boiling Point 108 °C at 10 mmHg[1][6][7]

Density 1.527 g/mL at 25 °C[1][6][7]

Flash Point 98 - 99 °C (208.4 - 210.2 °F) - closed cup[3][6]

[7]

Refractive Index

n20/D 1.508 (lit.)[6][7]

Synonyms

1-Chloro-2-(trifluoromethyl)-4-nitrobenzene, 2-

Chloro-5-nitro-a,a,a-trifluorotoluene[4][6]

Safe Handling and Storage Protocols
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Proper handling and storage are paramount to prevent accidental exposure and ensure
chemical stability.

Engineering Controls

o All work with 2-Chloro-5-nitrobenzotrifluoride must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[4][8][9]

o Ensure that emergency eyewash stations and safety showers are readily accessible and in
close proximity to the workstation.[3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential.[9]

Area Recommended PPE

Chemical safety goggles or safety glasses are
mandatory. A face shield should be worn for

Eye/Face ) . ) )
procedures with a higher risk of splashing.[3][4]

[9]

Wear a chemical-resistant laboratory coat.[9]
Protective gloves (e.g., Nitrile) must be worn.
Skin Inspect gloves for integrity before use and

change them immediately if contaminated.[3][4]

[°]

In case of inadequate ventilation or when

exposure limits may be exceeded, use a
Respiratory NIOSH/MSHA-approved respirator with an

appropriate filter (e.g., type ABEK EN14387).[3]

[7]

Closed-toed, chemical-resistant shoes must be
Footwear ]
worn in the laboratory.[4][9]

Handling Procedures
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e Do not handle the substance until all safety precautions have been read and understood.[4]
» Avoid all personal contact, including the inhalation of vapors, mists, or sprays.[4][8]
e Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][4][8]

o Use non-sparking tools and proper grounding procedures to prevent static discharge, as
vapors may form flammable mixtures with air.[4]

o Keep containers tightly closed when not in use.[3][4][8]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Storage Conditions

o Store in a dry, cool, and well-ventilated area.[3][4]
o Keep the container tightly closed and stored in a locked-up area.[4]
o Store away from heat, sparks, open flames, and other ignition sources.[3][4][10]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][4]

Emergency and First-Aid Protocols

Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First-Aid Protocol

Move the affected person to fresh air and keep
them comfortable for breathing. If breathing is

Inhalation difficult or has stopped, provide artificial
respiration. Seek immediate medical attention.
[31[4][11]

Immediately remove all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact ) ) )
water.[3][4][12] Seek immediate medical

attention.[4]

Immediately flush the eyes with large amounts
of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[3][4][12]

Eye Contact ]
Remove contact lenses if present and easy to
do. Continue rinsing.[4] Seek immediate medical

attention.[3][4]

Do NOT induce vomiting.[4] Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion .
mouth to an unconscious person.[4] Seek

immediate medical attention.[3][4]

Accidental Release and Disposal
Spill Response Protocol

o Minor Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[3][8] Collect the material into a suitable, labeled container for disposal.[3][8]
Ventilate the area and clean the spill site.

e Major Spills: Evacuate all non-essential personnel from the area and move upwind.[8] Alert
the emergency response team.[8] Only trained personnel equipped with full PPE, including
respiratory protection, should attempt to contain the spill.[4][8] Prevent the spill from entering
drains or waterways.[4][8]
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Waste Disposal

o Disposal of 2-Chloro-5-nitrobenzotrifluoride and its containers must be handled as
hazardous waste.

» Dispose of contents and containers at an approved waste disposal plant in accordance with
all local, state, and federal regulations.[4][13]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][4]

e Specific Hazards: The substance is combustible.[7] Vapors may form flammable or explosive
mixtures with air.[4] When heated to decomposition or in a fire, it may emit toxic and
corrosive fumes, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[3][4]

 Fire-Fighting Instructions: Firefighters should wear full protective clothing and self-contained
breathing apparatus (SCBA).[3][4] Use a water spray to cool exposed containers.[4]

Visualized Workflows

The following diagrams illustrate critical safety workflows for handling 2-Chloro-5-
nitrobenzotrifluoride.
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Risk Assessment Workflow
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Caption: Risk assessment process before handling the chemical.
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Spill Response Decision Tree
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Caption: Decision-making workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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